Cas no 2023006-14-4 (tert-butyl 5,5-dioxo-6-oxa-5λ?-thia-4-azaspiro[2.4]heptane-4-carboxylate)

Tert-butyl 5,5-dioxo-6-oxa-5λ⁶-thia-4-azaspiro[2.4]heptane-4-carboxylate is a spirocyclic sulfonamide derivative with a unique structural framework, combining a fused oxathiazole dioxide ring system. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmacologically active molecules. Its rigid spirocyclic core enhances stereochemical control, while the tert-butyloxycarbonyl (Boc) protecting group offers stability and selective deprotection under mild conditions. The sulfone moiety provides opportunities for further functionalization, making it valuable in medicinal chemistry and drug discovery. Its well-defined reactivity and synthetic utility make it a preferred choice for constructing complex heterocyclic systems.

tert-butyl 5,5-dioxo-6-oxa-5λ?-thia-4-azaspiro[2.4]heptane-4-carboxylate structure

2023006-14-4 structure

Product Name:tert-butyl 5,5-dioxo-6-oxa-5λ?-thia-4-azaspiro[2.4]heptane-4-carboxylate

CAS No:2023006-14-4

MF:C₉H₁₅NO₅S

MW:249.2841

MDL:MFCD31925000

CID:5082970

PubChem ID:122604195

Update Time:2026-03-01

tert-butyl 5,5-dioxo-6-oxa-5λ?-thia-4-azaspiro[2.4]heptane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 6-oxa-5-thia-4-azaspiro[2.4]heptane-4-carboxylate 5,5-dioxide
- 6-Oxa-5-thia-4-azaspiro[2.4]heptane 5,5-dioxide, N-BOC protected
- tert-butyl 5,5-dioxo-6-oxa-5lambda-thia-4-azaspiro[2.4]heptane-4-carboxylate
- 4-Boc-6-oxa-5-thia-4-azaspiro[2.4]heptane 5,5-Dioxide
- YFD00614
- SY042504
- D78854
- 4-Boc-5,5-dioxo-6-oxa-thia-4-azaspiro[2.4]heptane
- t-Butyl 5,5-dioxo-6-oxa-5??-thia-4-azaspiro[2.4]heptane-4-carboxylate
- tert-butyl 5,5-dioxo-6-oxa-5
- E?-thia-4-azasp
- tert-butyl 5,5-dioxo-6-oxa-5λ?-thia-4-azaspiro[2.4]heptane-4-carboxylate
- SCHEMBL18131266
- tert-butyl 5,5-dioxo-6-oxa-5lambda6-thia-4-azaspiro[2.4]heptane-4-carboxylate
- E?-thia-4-azaspiro[2.4]heptane-4-carboxylate
- EN300-22805901
- t-Butyl 5,5-dioxo-6-oxa-5-thia-4-aZaspiro[2.4]heptane-4-carboxylate
- 2023006-14-4
- MFCD31925000
- tert-butyl 5,5-dioxo-6-oxa-5??-thia-4-azaspiro[2.4]heptane-4-carboxylate
- MDL： MFCD31925000
- Inchi： 1S/C9H15NO5S/c1-8(2,3)15-7(11)10-9(4-5-9)6-14-16(10,12)13/h4-6H2,1-3H3
- InChI Key： TZTBNZRBASIIRK-UHFFFAOYSA-N
- SMILES： S1(N(C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C2(C([H])([H])O1)C([H])([H])C2([H])[H])(=O)=O

Computed Properties

Exact Mass: 249.06709375g/mol
Monoisotopic Mass: 249.06709375g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 412
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 81.3

tert-butyl 5,5-dioxo-6-oxa-5λ?-thia-4-azaspiro[2.4]heptane-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	OR52985-250mg	6-Oxa-5-thia-4-azaspiro[2.4]heptane 5,5-dioxide, N-BOC protected	2023006-14-4		250mg	£95.00	2025-02-20
Apollo Scientific	OR52985-1g	6-Oxa-5-thia-4-azaspiro[2.4]heptane 5,5-dioxide, N-BOC protected	2023006-14-4		1g	£298.00	2025-02-20
eNovation Chemicals LLC	D683907-1G	tert-butyl 5,5-dioxo-6-oxa-56-thia-4-azaspiro[2.4]heptane-4-carboxylate	2023006-14-4	97%	1g	$480	2024-05-23
eNovation Chemicals LLC	D683907-5G	tert-butyl 5,5-dioxo-6-oxa-56-thia-4-azaspiro[2.4]heptane-4-carboxylate	2023006-14-4	97%	5g	$1445	2024-05-23
eNovation Chemicals LLC	D683907-10G	tert-butyl 5,5-dioxo-6-oxa-56-thia-4-azaspiro[2.4]heptane-4-carboxylate	2023006-14-4	97%	10g	$2165	2024-05-23
eNovation Chemicals LLC	D683907-25G	tert-butyl 5,5-dioxo-6-oxa-56-thia-4-azaspiro[2.4]heptane-4-carboxylate	2023006-14-4	97%	25g	$4335	2024-05-23
Bestfluorodrug	YFL00029-0.5g	tert-butyl 6-oxa-5-thia-4-azaspiro[2.4]heptane-4-carboxylate 5,5-dioxide	2023006-14-4	97%	0.5g	￥1590	2023-01-04
Bestfluorodrug	YFL00029-1.0g	tert-butyl 6-oxa-5-thia-4-azaspiro[2.4]heptane-4-carboxylate 5,5-dioxide	2023006-14-4	97%	1.0g	￥2550	2023-01-04
Bestfluorodrug	YFL00029-5.0g	tert-butyl 6-oxa-5-thia-4-azaspiro[2.4]heptane-4-carboxylate 5,5-dioxide	2023006-14-4	97%	5.0g	￥8000	2023-01-04
Bestfluorodrug	YFL00029-10.0g	tert-butyl 6-oxa-5-thia-4-azaspiro[2.4]heptane-4-carboxylate 5,5-dioxide	2023006-14-4	97%	10.0g	￥13000	2023-01-04

tert-butyl 5,5-dioxo-6-oxa-5λ?-thia-4-azaspiro[2.4]heptane-4-carboxylate Suppliers

Shanghai Joy Biotech Ltd

Gold Member

Audited Supplier

(CAS:2023006-14-4)tert-butyl 6-oxa-5-thia-4-azaspiro[2.4]heptane-4-carboxylate 5,5-dioxide

Order Number:JY258

Stock Status:in Stock

Quantity:100g; 1kg; 10kg; 25kg

Purity:95%

Pricing Information Last Updated:Tuesday, 15 July 2025 11:20

Price ($):discuss personally

Email:miley@joybiotech.com

tert-butyl 5,5-dioxo-6-oxa-5λ?-thia-4-azaspiro[2.4]heptane-4-carboxylate Related Literature

1. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
2. An ion-exchange method for determining paraquat residues in food crops

Analyst, 1965,90, 99-106
3. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
4. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
5. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526

2023006-14-4 (tert-butyl 5,5-dioxo-6-oxa-5λ?-thia-4-azaspiro[2.4]heptane-4-carboxylate) Related Products

Recommended suppliers

Shanghai Joy Biotech Ltd

(CAS:2023006-14-4)tert-butyl 6-oxa-5-thia-4-azaspiro[2.4]heptane-4-carboxylate 5,5-dioxide

Purity:95%

Quantity:100g; 1kg; 10kg; 25kg

Price ($):Inquiry